4-Chloro-2-ethoxy-5-fluoropyrimidine
Overview
Description
4-Chloro-2-ethoxy-5-fluoropyrimidine is an organic compound with the molecular formula C6H6ClFN2O . It has a molecular weight of 176.58 . It is a liquid at room temperature .
Molecular Structure Analysis
The molecular structure of 4-Chloro-2-ethoxy-5-fluoropyrimidine consists of a pyrimidine ring which is a six-membered ring with two nitrogen atoms and four carbon atoms . It has a chlorine atom attached at the 4th position, a fluorine atom at the 5th position, and an ethoxy group (-OCH2CH3) at the 2nd position .Physical And Chemical Properties Analysis
4-Chloro-2-ethoxy-5-fluoropyrimidine is a liquid at room temperature and should be stored in an inert atmosphere at 2-8°C .Scientific Research Applications
Synthesis of Anticancer Agents
4-Chloro-2-ethoxy-5-fluoropyrimidine: is a key intermediate in the synthesis of biologically active molecules, particularly those used in anticancer drugs. One of the most notable drugs synthesized using this compound is 5-fluorouracil , which is a widely used chemotherapeutic agent .
Development of P2X7 Receptor Antagonists
This compound serves as a precursor in the development of benzamide scaffolds that act as potent antagonists against P2X7 receptors . These receptors are significant in the study of chronic inflammation and neurodegeneration .
Creation of Fluorinated Pyrimidine Derivatives
Researchers utilize 4-Chloro-2-ethoxy-5-fluoropyrimidine to create various 2,4-disubstituted-5-fluoropyrimidine derivatives. These derivatives have diverse applications, including their use in pharmaceuticals and agrochemicals .
Material Science Research
In material science, this compound can be used to develop new materials with specific properties, such as increased resistance to environmental factors or improved electrical conductivity .
Analytical Chemistry Applications
4-Chloro-2-ethoxy-5-fluoropyrimidine: is also important in analytical chemistry, where it may be used as a standard or reagent in the qualitative and quantitative analysis of chemical substances .
Biopharma Production
The compound plays a role in the production of biopharmaceuticals. It can be involved in the synthesis of intermediates that are crucial for the manufacturing of various bioactive molecules .
Controlled Environment Research
In controlled environment research, which includes cleanroom applications, 4-Chloro-2-ethoxy-5-fluoropyrimidine can be used to study the stability and reactivity of compounds under specific conditions .
Advanced Battery Science
Lastly, this compound finds its application in advanced battery science. It can be used in the synthesis of electrolytes or other components that are essential for the development of high-performance batteries .
Safety and Hazards
The compound is classified under the GHS07 hazard class . It has hazard statements H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/clothing/eye protection/face protection .
Mechanism of Action
Target of Action
It is known that fluoropyrimidines, a class of compounds to which 4-chloro-2-ethoxy-5-fluoropyrimidine belongs, often target enzymes involved in nucleotide synthesis, such as thymidylate synthase .
Mode of Action
Fluoropyrimidines typically exert their effects by being incorporated into the dna or rna of cells, disrupting their function and leading to cell death .
Biochemical Pathways
Fluoropyrimidines are known to interfere with the synthesis of nucleotides, which are essential for dna replication and rna transcription .
Pharmacokinetics
Fluoropyrimidines are generally well-absorbed and widely distributed throughout the body .
Result of Action
Fluoropyrimidines typically lead to cell death by disrupting dna replication and rna transcription .
Action Environment
Factors such as ph, temperature, and the presence of other substances can potentially affect the action of fluoropyrimidines .
properties
IUPAC Name |
4-chloro-2-ethoxy-5-fluoropyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6ClFN2O/c1-2-11-6-9-3-4(8)5(7)10-6/h3H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BUVSCQCSEWBHDI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC=C(C(=N1)Cl)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6ClFN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20376613 |
Source
|
| Record name | 4-chloro-2-ethoxy-5-fluoropyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20376613 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.57 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-2-ethoxy-5-fluoropyrimidine | |
CAS RN |
56076-20-1 |
Source
|
| Record name | 4-chloro-2-ethoxy-5-fluoropyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20376613 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
